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Compound of Interest

Compound Name: Ophiobolin C

Cat. No.: B100131

Application Notes and Protocols: Ophiobolin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ophiobolin C is a sesterterpenoid natural product derived from various fungal species,
including those of the genus Bipolaris and Aspergillus.[1][2][3] It has garnered significant
interest within the scientific community due to its diverse biological activities. Notably,
Ophiobolin C has been identified as an antagonist of the chemokine receptor CCR5,
interfering with its binding to the HIV-1 envelope protein gp120, a critical step in viral entry into
host cells.[1][4][5][6] Furthermore, it has demonstrated potent cytotoxic effects against various
cancer cell lines, including chronic lymphocytic leukemia.[1] These properties make
Ophiobolin C a valuable tool for research in virology, oncology, and cell biology.

This document provides detailed protocols for the preparation and storage of Ophiobolin C
stock solutions to ensure its stability and efficacy in experimental settings.

Data Presentation
Physicochemical and Storage Information for
Ophiobolin C
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Property Value Source(s)
Molecular Formula C2s5H3803 [L1[4151171
Molecular Weight 386.6 g/mol (1103114171
Appearance Solid [1]
Purity >85% to >98% (lot-dependent)  [1][5][8]
Soluble in Dimethylformamide
N (DMF), Dimethyl sulfoxide
Solubility [LI[4105181071I9]
(DMSO0), Ethanol, and
Methanol. Poor water solubility.
Storage (Solid) -20°C [LI[4105107]
Stability (Solid) > 4 years at -20°C [1]
-20°C for up to 1 month; -80°C
for up to 6 months to 1 year.
Storage (Stock Solution) Aliquoting is recommended to [9][10]

avoid repeated freeze-thaw

cycles.

Experimental Protocols
Preparation of Ophiobolin C Stock Solution (10 mM in

DMSO)

Materials:

Vortex mixer

Ophiobolin C (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips
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e Optional: Water bath or sonicator
Procedure:
e Pre-weighing and Calculation:

o Ophiobolin C is typically supplied in pre-weighed vials. Note the exact mass provided by
the manufacturer.

o Calculate the volume of DMSO required to achieve the desired stock concentration (e.qg.,
10 mM).

» Formula: Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Desired Concentration
(mol/L))

» Example for 1 mg of Ophiobolin C (MW = 386.6 g/mol ) to make a 10 mM stock:
= Volume (L) = 0.001 g/ (386.6 g/mol * 0.010 mol/L) = 0.0002587 L = 258.7 pL

» Therefore, dissolve 1 mg of Ophiobolin C in 258.7 pL of DMSO to get a 10 mM stock
solution.

¢ Dissolution:

o Allow the vial of Ophiobolin C to equilibrate to room temperature before opening to
prevent condensation.

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial
containing the solid Ophiobolin C.

o Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
o Visually inspect the solution to ensure there are no visible particulates.

o If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used
to aid solubility.[9][10]

 Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes or cryovials.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C.[9]
o For long-term storage (up to 1 year), store the aliquots at -80°C.[10]
Working Solution Preparation:

o When preparing a working solution for cell-based assays, it is recommended to perform a
serial dilution. For instance, dilute the 10 mM DMSO stock solution with more DMSO before
making the final dilution in aqueous buffer or cell culture medium to prevent precipitation.[10]

e Pre-warming both the stock solution aliquot and the culture medium to 37°C before the final
dilution can also help to avoid precipitation.[10]

Visualizations
Signaling Pathway and Experimental Workflow
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Ophiobolin C Mechanism of Action
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Caption: Mechanism of Ophiobolin C as a CCR5 antagonist in HIV-1 entry.
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Ophiobolin C Stock Solution Workflow
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Caption: Workflow for preparing and storing Ophiobolin C stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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